Cas no 16299-27-7 (2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl-)

2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl- structure
16299-27-7 structure
Product Name:2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl-
CAS No:16299-27-7
MF:C17H12O4
MW:280.274785041809
CID:1342622
PubChem ID:721406
Update Time:2025-04-20

2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl-
    • AKOS000574919
    • HMS1416A14
    • F0398-0002
    • 2-oxo-4-phenyl-2H-chromen-7-yl acetate
    • IFLab1_001422
    • SR-01000442813-1
    • DTXSID401256979
    • Oprea1_179284
    • SR-01000442813
    • 7-(Acetyloxy)-4-phenyl-2H-1-benzopyran-2-one
    • Oprea1_312514
    • 7-acetoxy-4-phenylcoumarin
    • 16299-27-7
    • STK395219
    • Inchi: 1S/C17H12O4/c1-11(18)20-13-7-8-14-15(12-5-3-2-4-6-12)10-17(19)21-16(14)9-13/h2-10H,1H3
    • InChI Key: HLTWQCBRAPCNSP-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)OC(C)=O)=O

Computed Properties

  • Exact Mass: 280.07356
  • Monoisotopic Mass: 280.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-phenyl- Related Literature

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